Cas no 40591-65-9 (2-(2,3,4,6-Tetra-O-acetyl-β-D-glucopyranosyl)thiopseudo Urea Hydrobromide)

2-(2,3,4,6-Tetra-O-acetyl-β-D-glucopyranosyl)thiopseudo Urea Hydrobromide structure
40591-65-9 structure
Product Name:2-(2,3,4,6-Tetra-O-acetyl-β-D-glucopyranosyl)thiopseudo Urea Hydrobromide
CAS No:40591-65-9
MF:C15H23BrN2O9S
MW:487.32012295723
CID:330928
PubChem ID:11598290
Update Time:2025-04-19

2-(2,3,4,6-Tetra-O-acetyl-β-D-glucopyranosyl)thiopseudo Urea Hydrobromide Chemical and Physical Properties

Names and Identifiers

    • b-D-Glucopyranose, 1-thio-,2,3,4,6-tetraacetate 1-carbamimidate, hydrobromide (1:1)
    • 2-(2,3,4,6-Tetra-O-acetyl-β-D-glucopyranosyl)thiopseudo Urea Hydrobromide
    • 2-(2,3,4,6-TETRA-O-ACETYL-BETA-D-GLUCOPYRANOSYL)-2-THIOPSEUDOUREA HYDROBROMIDE
    • 2-(2,3,4,6-TETRA-O-ACETYL-β-D-GLUCOPYRANOSYL)-2-THIOPSEUDOUREA HYDROBROMIDE
    • NSC 409734
    • 2,6-DIFLUORO-4-METHOXYBENZYLAMINE.
    • (2R,3R,4S,5R,6S)-2-(Acetoxymethyl)-6-(carbamimidoylthio)tetrahydro-2H-pyran-3,4,5-triyltriacetatehydrobromide
    • 2-(2,3,4,6-TETRA-O-ACETYL-BETA-D-GLUCOPYRANOSYL)-2-THIOPSEUDOUREA HBr
    • (2R,3R,4S,5R,6S)-2-(Acetoxymethyl)-6-(carbamimidoylthio)tetrahydro-2H-pyran-3,4,5-triyl triacetate hydrobromide
    • 2,3,4,6-tetra-O-acetyl-beta-D-glucopyranosyl carbamimidothioate hydrobromide
    • CS-0212749
    • QNVDHERXTIAGPT-SXQUUHMTSA-N
    • S-(2,3,4,6-tetra-O-acetyl-beta-D-glucopyranosyl)thiopseudourea hydrobromide
    • NS00058140
    • 2-(2,3,4,6-Tetra-O-acetyl-?-D-glucopyranosyl)thiopseudo Urea Hydrobromide
    • AMY41450
    • [Amino-[(2S,3R,4S,5R,6R)-3,4,5-triacetyloxy-6-(acetyloxymethyl)oxan-2-yl]sulfanylmethylidene]azanium;bromide
    • [(2R,3R,4S,5R,6S)-3,4,5-triacetyloxy-6-carbamimidoylsulfanyloxan-2-yl]methyl acetate;hydrobromide
    • 40591-65-9
    • SCHEMBL11573214
    • S-(2,3,4,6-tetra-O-acetyl-beta-D-glucopyranosyl) thiopseudourea hydrobromide
    • Inchi: 1S/C15H22N2O9S.BrH/c1-6(18)22-5-10-11(23-7(2)19)12(24-8(3)20)13(25-9(4)21)14(26-10)27-15(16)17;/h10-14H,5H2,1-4H3,(H3,16,17);1H/t10-,11-,12+,13-,14+;/m1./s1
    • InChI Key: QNVDHERXTIAGPT-SXQUUHMTSA-N
    • SMILES: Br.S(C(=N)N)[C@H]1[C@@H]([C@H]([C@@H]([C@@H](COC(C)=O)O1)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

  • Exact Mass: 486.03100
  • Monoisotopic Mass: 486.030764
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 11
  • Complexity: 612
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 190

Experimental Properties

  • Color/Form: White crystalline solid
  • Density: 1.49
  • Melting Point: 205-216°C
  • Boiling Point: 490.9 °C at 760 mmHg
  • Flash Point: 250.7 °C
  • Solubility: Chloroform, Dichloromethane, Ethanol, Methanol
  • PSA: 189.60000
  • LogP: 1.45430

2-(2,3,4,6-Tetra-O-acetyl-β-D-glucopyranosyl)thiopseudo Urea Hydrobromide Security Information

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2-(2,3,4,6-Tetra-O-acetyl-β-D-glucopyranosyl)thiopseudo Urea Hydrobromide Production Method

2-(2,3,4,6-Tetra-O-acetyl-β-D-glucopyranosyl)thiopseudo Urea Hydrobromide Related Literature

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